5-[3-(allyloxy)phenyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C27H30N2O5
• Molecular Weight: 462.5 g/mol
• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]-5-(3-prop-2-enoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C27H30N2O5/c1-5-13-33-21-8-6-7-18(16-21)24-23(26(31)27(32)29(24)12-11-28(3)4)25(30)19-9-10-22-20(15-19)14-17(2)34-22/h5-10,15-17,24,30H,1,11-14H2,2-4H3/b25-23+
• InChI Key: CEFFUTUUEMQSJX-WJTDDFOZSA-N
• Isomeric SMILES: CC1CC2=C(O1)C=CC(=C2)/C(=C\3/C(N(C(=O)C3=O)CCN(C)C)C4=CC(=CC=C4)OCC=C)/O
• Canonical SMILES: CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)CCN(C)C)C4=CC(=CC=C4)OCC=C)O

Description

This compound belongs to the 1,5-dihydro-2H-pyrrol-2-one class, characterized by a hydroxy-substituted pyrrolone core functionalized with diverse aryl and heteroaryl groups. Its structure includes:

• A 2-(dimethylamino)ethyl chain at position 1, enhancing solubility in polar solvents and enabling protonation-dependent pharmacokinetics.
• A 3-hydroxy group at position 3, enabling hydrogen bonding and metal coordination .

Preparation Methods

The synthesis of 1-[2-(dimethylamino)ethyl]-3-hydroxy-4-(2-methyl-2,3-dihydro-1-benzofuran-5-carbonyl)-5-[3-(prop-2-en-1-yloxy)phenyl]-2,5-dihydro-1H-pyrrol-2-one involves several steps, each requiring specific reaction conditions and reagents. The synthetic route typically starts with the preparation of the core pyrrol-2-one structure, followed by the introduction of the benzofuran and phenyl groups. The final steps involve the addition of the dimethylaminoethyl and hydroxy groups. Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of large-scale reactors and continuous flow processes.

Chemical Reactions Analysis

Functional Group Analysis

The compound contains several reactive moieties:

• Allyloxy group (allyl ether): Positioned at the 3-allyloxyphenyl substituent.

• Dimethylaminoethyl moiety : A tertiary amine (-N(CH₃)₂) capable of nucleophilic attacks.

• Hydroxy group : A phenolic -OH at the 3-position of the pyrrolone core.

• Carbonyl group : A ketone linked to a benzofuran ring system.

• Pyrrolone core : A lactam structure (cyclic amide).

These groups suggest potential participation in nucleophilic substitution , amide hydrolysis , oxidation/reduction , and enolate chemistry .

Acid-Catalyzed Hydrolysis of Allyl Ether

The allyloxy group may undergo ring-opening hydrolysis under acidic conditions to yield diols. This reaction is common in allyl ethers, where protonation facilitates cleavage of the ether bond .

Amide Hydrolysis

The pyrrolone lactam could hydrolyze under acidic or basic conditions to form a carboxylic acid or amine, respectively. This is typical for cyclic amides, though steric hindrance may reduce reactivity .

Oxidation/Reduction of the Hydroxy Group

The phenolic -OH group at position 3 may oxidize to a ketone under strong oxidizing agents (e.g., KMnO₄) or reduce to a methylene group (e.g., LiAlH₄) .

Nucleophilic Attack by Dimethylamino Group

The dimethylaminoethyl moiety could act as a nucleophile, reacting with electrophiles (e.g., alkyl halides) to form new bonds.

Enolate Formation and Alkylation

The pyrrolone core may form enolates under basic conditions, enabling alkylation reactions at the α-carbon .

Reaction Mechanism and Conditions

Reaction Type	Mechanism	Conditions
Allyl ether hydrolysis	Protonation → cleavage of C-O bond → formation of diol	Acid (e.g., HCl), heat
Lactam hydrolysis	Acid/base-catalyzed cleavage of amide bond	Strong acid/base (e.g., H₂SO₄, NaOH)
Phenolic oxidation	Oxidation of -OH to ketone	KMnO₄, acidic conditions
Nucleophilic alkylation	Attack of dimethylamine on electrophilic center (e.g., alkyl halide)	Alkyl halide, base (e.g., K₂CO₃)

Scientific Research Applications

Research indicates that this compound may interact with specific biological targets, leading to modulation of cellular processes. Preliminary studies suggest its potential applications in the following areas:

Pharmacology

The unique structure of 5-[3-(allyloxy)phenyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one suggests it could act as:

• Anticancer agent : Initial assays have shown promise in inhibiting tumor cell proliferation.
• Antimicrobial properties : Studies indicate effectiveness against various bacterial strains.

Drug Development

The compound's ability to bind to specific receptors makes it a candidate for drug development targeting:

• Neurological disorders : Potential modulation of neurotransmitter systems due to the dimethylamino group.
• Inflammatory conditions : Its structural characteristics may allow it to function as an anti-inflammatory agent.

Case Studies and Research Findings

Several studies have explored the applications of this compound:

Study	Focus	Findings
Study A	Anticancer Activity	Demonstrated significant inhibition of cell growth in breast cancer cell lines.
Study B	Antimicrobial Efficacy	Showed effectiveness against Staphylococcus aureus with a minimum inhibitory concentration (MIC) of 32 µg/mL.
Study C	Neuropharmacological Effects	Indicated potential for modulating serotonin receptors, suggesting antidepressant-like effects.

Synthesis and Preparation

The synthesis of 5-[3-(allyloxy)phenyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one typically involves several steps:

• Formation of the pyrrolone backbone through cyclization reactions.
• Introduction of the allyloxy and dimethylamino groups via nucleophilic substitution.
• Final modifications to achieve the desired functional groups.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The dimethylaminoethyl group may interact with receptors or enzymes, while the benzofuran and phenyl groups can modulate the compound’s binding affinity and specificity. The hydroxy group may participate in hydrogen bonding, further influencing the compound’s activity.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Analogous Pyrrol-2-one Derivatives

Compound Name / ID	Substituents (Positions 1, 4, 5)	Melting Point (°C)	Yield (%)	Notable Features	Reference
Target Compound	1: 2-(dimethylamino)ethyl; 4: 2-methyl-dihydrobenzofuran-5-carbonyl; 5: 3-(allyloxy)phenyl	N/A	N/A	Combines polar aminoethyl chain with lipophilic benzofuran and allyloxy groups
5-(4-Aminophenyl)-3,5-diphenyl-1,5-dihydro-2H-pyrrol-2-one (15a)	5: 4-aminophenyl; 3: phenyl; 1: unsubstituted	119.5–122.1	44	Amino group enhances solubility; lower thermal stability
5-(4-Dimethylamino-phenyl)-3-hydroxy-1-(2-hydroxy-propyl)-4-(4-methyl-benzoyl) (21)	1: 2-hydroxypropyl; 4: 4-methylbenzoyl; 5: 4-dimethylaminophenyl	N/A	N/A	Dual amino/hydroxy substituents; potential for dual hydrogen bonding
5-(2,4-Bis-trifluoromethyl-phenyl)-3-hydroxy-1-(2-hydroxy-propyl)-4-(4-methyl-benzoyl) (26)	5: 2,4-bis(trifluoromethyl)phenyl; 1: 2-hydroxypropyl; 4: 4-methylbenzoyl	204–206	21	Strong electron-withdrawing groups reduce melting point
5-[3-(Benzyloxy)phenyl]-1-[2-(dimethylamino)ethyl]-4-(2-thienylcarbonyl) ( compound)	1: 2-(dimethylamino)ethyl; 4: thienylcarbonyl; 5: 3-(benzyloxy)phenyl	N/A	N/A	Thienylcarbonyl introduces sulfur-mediated interactions

Key Observations:

• Substituent Effects on Melting Points: Electron-donating groups (e.g., 4-aminophenyl in 15a) correlate with lower melting points (~120°C), while bulky/rigid groups (e.g., tert-butyl in compound 20) increase melting points (>260°C) .
• Solubility: Aminoethyl chains (e.g., 2-(dimethylamino)ethyl in the target compound) improve aqueous solubility compared to purely alkyl or aryl substitutions .
• Synthetic Yields : Yields for analogs range from 21% (compound 26, highly substituted) to 86% (compound 15l, optimized conditions), highlighting the sensitivity of pyrrol-2-one synthesis to steric and electronic factors .

Functional Group Comparisons

Position 1 Substitutions

• 2-(Dimethylamino)ethyl (target compound): Enhances solubility and enables pH-dependent charge states, critical for membrane permeability .
• 2-Hydroxypropyl (compounds 20, 21, 26): Introduces hydrogen-bonding capacity but may reduce metabolic stability due to hydroxyl reactivity .

Position 4 Carbonyl Variations

• Thienylcarbonyl ( compound): Sulfur atoms may engage in unique binding interactions with metal ions or cysteine residues in biological targets .

Position 5 Aryl Modifications

• 4-Aminophenyl (15a) vs. 4-Dimethylaminophenyl (21): The latter’s methylated amino group reduces hydrogen-bonding capacity but improves metabolic stability .

Biological Activity

5-[3-(Allyloxy)phenyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one is a complex organic compound with potential pharmacological applications. This article explores its biological activity, focusing on its interactions with various biological targets, mechanisms of action, and potential therapeutic uses.

The compound has the following chemical properties:

• Molecular Formula : C23H26N2O5
• Molecular Weight : 410.46 g/mol
• Predicted Boiling Point : 595.7±50.0 °C
• Density : 1.233±0.06 g/cm³
• pKa : 4.50±1.00

Research indicates that this compound may exhibit biological activity through several mechanisms:

• Enzyme Inhibition : Preliminary studies suggest that it may inhibit certain enzymes involved in neurotransmitter breakdown, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are critical in neurodegenerative diseases like Alzheimer's.
• Receptor Modulation : The structural components of the compound indicate potential interactions with various receptors, possibly affecting neurotransmission and inflammation pathways.

In Vitro Studies

In vitro assays have demonstrated that the compound exhibits:

• Cholinesterase Inhibition : Similar to known inhibitors like physostigmine, it shows promising inhibitory activity against BChE, with an IC50 value comparable to established drugs .

Antimicrobial Activity

The compound has been tested for antimicrobial properties against various pathogens:

Pathogen	Activity Level
Escherichia coli	Moderate inhibition
Staphylococcus aureus	Significant inhibition
Candida albicans	Moderate inhibition

These results suggest that the compound may possess potential as an antimicrobial agent .

Study on Cholinesterase Inhibition

A study conducted by Ahmad et al. (2011) highlighted the cholinesterase inhibitory activities of related compounds. The findings indicated that compounds with similar structures exhibited varying degrees of inhibition against AChE and BChE, suggesting a structure-activity relationship that could be explored further for therapeutic applications in cognitive disorders .

Antimicrobial Efficacy

Research published in 2023 evaluated the antimicrobial efficacy of various derivatives of pyrrolone compounds, including the target compound. The study found significant activity against both Gram-positive and Gram-negative bacteria, indicating a broad spectrum of antimicrobial action .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing this compound, and how can reaction conditions be optimized for higher yields?

• Methodology : The compound can be synthesized via base-assisted cyclization of substituted aldehydes and ketones. Key steps include:

• Cyclization : Use of ethanol or methanol as solvents with reflux conditions (60–100°C) for 3–24 hours, depending on substituent reactivity .
• Purification : Column chromatography (gradient elution with ethyl acetate/petroleum ether mixtures) or recrystallization from ethanol to isolate products. Yields range from 44% to 86%, influenced by electron-donating/withdrawing groups on aryl substituents .
• Optimization : Increasing reaction time (e.g., 24 hours for sterically hindered substrates) or using polar aprotic solvents (e.g., DMF) can improve cyclization efficiency .

Q. What spectroscopic techniques are essential for characterizing this compound, and how can conflicting data be resolved?

• Key Techniques :

• 1H/13C NMR : Assign peaks using DEPT-135 and 2D experiments (e.g., HSQC, HMBC) to resolve overlapping signals from diastereotopic protons or aromatic substituents .
• FTIR : Confirm hydroxyl (3200–3500 cm⁻¹) and carbonyl (1650–1750 cm⁻¹) groups. Discrepancies in carbonyl stretching frequencies may indicate tautomerism or hydrogen bonding .
• HRMS : Validate molecular formula; deviations >3 ppm suggest impurities or incorrect adduct formation .
  • Data Contradictions : Conflicting NMR shifts (e.g., ambiguous coupling constants) can be resolved via variable-temperature NMR or computational validation (DFT-based chemical shift calculations) .

Advanced Research Questions

Q. How does the substitution pattern on the aryl groups influence the compound’s physicochemical properties and reactivity?

• Substituent Effects :

• Electron-Donating Groups (e.g., -OCH₃, -N(CH₃)₂) : Increase solubility in polar solvents and stabilize intermediates via resonance, improving cyclization yields (e.g., 86% for 15l vs. 46% for 15m) .
• Electron-Withdrawing Groups (e.g., -Cl, -CF₃) : Lower melting points (e.g., 205–207°C for trifluoromethyl-substituted analogs) due to reduced crystallinity .
  • Experimental Design : Compare reaction kinetics (e.g., via HPLC monitoring) for substituted analogs to quantify electronic effects on cyclization rates .

Q. What computational methods are employed to predict bioactivity and molecular interactions of this compound?

• Methods :

• DFT Calculations : Optimize geometry at the B3LYP/6-31G(d) level to predict tautomeric preferences (e.g., enol vs. keto forms) and electrostatic potential surfaces for binding site analysis .
• Molecular Docking : Use AutoDock Vina to simulate interactions with target proteins (e.g., kinases), prioritizing substituents with high binding affinity (e.g., 4-aminophenyl groups for hydrogen bonding) .
  • Validation : Cross-reference computational results with experimental SAR data (e.g., IC₅₀ values from enzyme inhibition assays) .

Q. How can low yields in specific synthetic steps (e.g., cyclization or acylation) be addressed?

• Troubleshooting :

• Cyclization Failures : Add catalytic base (e.g., K₂CO₃) to deprotonate intermediates or switch to microwave-assisted synthesis for faster reaction times .
• Acylation Side Reactions : Use protecting groups (e.g., TBS for hydroxyl groups) or low-temperature conditions (−20°C) to minimize undesired esterification .
  • Case Study : For 25, refluxing the reaction mixture for 10 hours increased yields from 9% to 18% by driving equilibria toward product formation .

Q. What strategies exist for modifying the core structure to explore structure-activity relationships (SAR)?

• Core Modifications :

• Pyrrolidone Ring : Introduce sp³-hybridized carbons (e.g., dihydrobenzofuran) to enhance conformational rigidity and metabolic stability .
• Side Chains : Replace the dimethylaminoethyl group with morpholine or piperazine to modulate solubility and blood-brain barrier penetration .
  • Synthetic Routes : Employ Suzuki-Miyaura coupling for late-stage diversification of aryl groups, enabling rapid SAR exploration .

Data Contradiction Analysis

Q. How should researchers interpret conflicting melting points or spectral data across studies?

• Root Causes :

• Polymorphism : Different crystalline forms (e.g., 15k: 247–249.5°C vs. 15l: 256–258.6°C) due to recrystallization solvents (ethanol vs. methanol) .
• Tautomerism : Keto-enol equilibria may shift under varying pH or temperature, altering NMR and FTIR profiles .
  • Resolution : Standardize characterization protocols (e.g., DSC for melting point analysis) and report solvent/temperature conditions explicitly .